Cas no 6339-19-1 (5-amino-4-chloro-2,3-dihydropyridazin-3-one)

• Product Name: 5-amino-4-chloro-2,3-dihydropyridazin-3-one
• CAS No: 6339-19-1
• MF: C₄H₄ClN₃O
• MW: 145.547059059143
• MDL: MFCD01632362
• CID: 513284
• PubChem ID: 95827
• Update Time: 2025-04-19

5-amino-4-chloro-2,3-dihydropyridazin-3-one Chemical and Physical Properties

Names and Identifiers

• 5-Amino-4-chloropyridazin-3(2H)-one
• 3(2H)-Pyridazinone, 5-amino-4-chloro-
• 5-Amino-4-chloro-3(2H)-pyridazinone
• Desphenyl Chloridazon
• 4-Amino-5-chloropyridazin-6-on
• CHLORIDAZON-DESPHENYL
• 4-amino-5-chloro-1H-pyridazin-6-one
• 43F7SZ79PP
• 5-AMINO-4-CHLORO-2,3-DIHYDROPYRIDAZIN-3-ONE
• NSC38293
• chloridazone-desphenyl
• 3(2h)-pyridazinone, 5-amino-4-chloro
• KSC618S6L
• 4-amino-5-chloro-6-pyridazone
• 5-amino-4-chloropyridazin-3-ol
• KS
• Chloridazon-desphenyl 100 microg/mL in Acetonitrile
• NSC-38293
• 6339-19-1
• EN300-107044
• 5-Amino-4-chloro-3-pyridazinone
• DTXSID50212792
• CHEBI:83479
• PB10202
• Chloridazon Metabolite B
• 5-AMINO-4-CHLORO-2H-PYRIDAZIN-3-ONE
• 4-AMINO-5-CHLOROPYRIDAZIN-6(1H)-ONE
• Chloridazon-desphenyl 10 microg/mL in Acetonitrile
• SCHEMBL11704753
• NSC 38293
• Z1198157209
• CS-0053952
• MFCD01632362
• DS-18140
• UNII-43F7SZ79PP
• SY024000
• Q27156862
• NS00000315
• AKOS006278170
• AM-944/40947503
• chloridazon TP1
• 5-amino-4-chloro-2,3-dihydropyridazin-3-one

• MDL： MFCD01632362
• Inchi： 1S/C4H4ClN3O/c5-3-2(6)1-7-8-4(3)9/h1H,(H3,6,8,9)
• InChI Key： FEWPCPCEGBPTAL-UHFFFAOYSA-N
• SMILES： ClC1C(NN=CC=1N)=O

Computed Properties

• Exact Mass: 145.00400
• Monoisotopic Mass: 145.004
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.5
• XLogP3: -0.3

Experimental Properties

• Density: 1.29
• Melting Point: 297-300°C (dec.)
• Refractive Index: 1.606
• PSA: 71.77000
• LogP: 0.58670

5-amino-4-chloro-2,3-dihydropyridazin-3-one Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Aminopyridazines